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Compound of Interest

3-(3-Chloro-4-
Compound Name:

methylphenyl)phenol
CAS No.: 1261943-09-2
Cat. No.: B6370197

Get Quote

\ J

This guide outlines the proper disposal procedures for 3-(3-Chloro-4-methylphenyl)phenol, a
halogenated biaryl phenol used primarily as a research intermediate in organic synthesis (e.g.,
Suzuki-Miyaura coupling).[1]

Critical Safety Notice: As a halogenated phenolic compound, this substance poses specific
environmental and contact hazards. It must never be disposed of down the drain.[2][3] The
presence of the chlorine atom and the biaryl structure mandates high-temperature incineration
to prevent the formation of persistent organic pollutants (POPS).

Chemical Identification & Hazard Profile

Before initiating disposal, verify the material identity.[4] This compound is a substituted biaryl,
distinct from simple cresols.
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Data

Chemical Name

3-(3-Chloro-4-methylphenyl)phenol

Chemical Class

Halogenated Biaryl / Substituted Phenol

Physical State

Solid (Crystalline powder) at room temperature

Solubility

Low in water; Soluble in DMSO, Methanol,

Acetone

Primary Hazards

Skin/Eye lIrritant (Phenolic character)Aquatic
Toxicity (Halogenated aromatic)Persistent

(Biaryl structure resists degradation)

Waste Code (RCRA)

Not specifically listed (P/U list), but
characteristic of D002 (Corrosivity, if pH <2) or

Halogenated Organic Waste.

GHS Classification (Derived)

Signal Word: WARNING

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[6]

H410: Very toxic to aquatic life with long-lasting effects.[1][6]

Waste Segregation Strategy

Effective disposal starts with segregation. You must separate this compound from non-

halogenated solvents to avoid cross-contaminating bulk waste streams, which significantly

increases disposal costs.[4]

Decision Logic: Waste Stream Selection
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Figure 1: Waste Segregation Decision Tree. Note that dissolving this compound in a non-
halogenated solvent (like acetone) converts the entire mixture into "Halogenated Waste" for
disposal purposes.

Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
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» Applicability: Expired pure substance, contaminated weighing boats, gloves, and paper
towels.

o Container: Wide-mouth HDPE (High-Density Polyethylene) jar or amber glass jar.
e Labeling:

o Affix a hazardous waste tag.[7]

o Constituents: "3-(3-Chloro-4-methylphenyl)phenol” (95-100%).[1]

o Hazard Checkbox: Toxic, Irritant, Environmental Hazard.
e Procedure:

o Transfer solids directly into the container.

o Do not mix with incompatible oxidizers (e.g., strong nitrates) to prevent exothermic
reactions.

o Seal tightly.[5][7] Double-bag the container in a clear polyethylene bag if the exterior is
potentially contaminated.[1]

Protocol B: Liquid Waste (Solutions & Rinsate)

o Applicability: Reaction mixtures, HPLC effluents, or cleaning rinsates containing the
compound.

» Container: Safety can or glass bottle (if volume < 5L). Do not use metal cans if the solution is
acidic.

e Labeling:

o Constituents: List the solvent (e.g., "Methanol 99%") AND the solute ("3-(3-Chloro-4-
methylphenyl)phenol <1%").

o Classification:"Halogenated Organic Solvent Waste".[8]

e Procedure:
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o Even if the solvent is non-halogenated (e.g., Ethanol), the presence of the chloro-phenol
classifies the entire mixture as halogenated waste.

o Fill container to 90% capacity (leave headspace for expansion).

o Store in a secondary containment tray until pickup.

Protocol C: Empty Containers

o Definition: Containers that held the pure substance.

e Procedure:

[¢]

Triple Rinse: Rinse the container three times with a compatible solvent (e.g., Acetone or
Methanol).

o Collect Rinsate: Pour all three rinses into the Liquid Halogenated Waste container
(Protocol B).

o Deface Label: Cross out the original chemical name.

o Disposal: Dry the container and dispose of it as regular glass/plastic trash (unless local
regulations require "P-listed" handling, though this compound is typically not P-listed).

Emergency Spill Response

In the event of a spill, rapid containment is necessary to prevent the powder from becoming
airborne or entering drains.
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2. Don PPE
(Nitrile Gloves, Lab Coat,
Safety Goggles, N95 Mask)

3. Containment - 4. Cleanup
(Cover with spill pad/damp paper) "1 (Scoop solids; Wipe with solvent)

1. Assess Volume & Risk
(Isolate Area)
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Figure 2: Immediate Spill Response Workflow.

Specific Cleanup Steps:
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e Solid Spill: Do not dry sweep if dust is generated. Cover with a damp paper towel
(dampened with water or ethanol) to suppress dust, then scoop into a waste jar.

 Liquid Spill: Absorb with vermiculite, sand, or commercial spill pads. Do not use combustible
materials (like sawdust) if the solvent is flammable.

o Decontamination: Wipe the surface with an ethanol-soaked tissue.[1] Dispose of the tissue
as solid hazardous waste.

Regulatory Compliance & Scientific Rationale
Why Incineration?

Halogenated aromatics (containing ClI, Br, F) have strong Carbon-Halogen bonds that are
resistant to bacterial degradation in standard wastewater treatment plants.[1]

e Mechanism: If released into water, these compounds can bioaccumulate in aquatic lipid
tissues.

» Solution: High-temperature incineration (>1100°C) with flue gas scrubbing is required to
break the C-Cl bond and neutralize the resulting HCI gas.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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